N-(2-((3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)oxy)ethyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide

• IUPAC Name: N-[2-[(3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)oxy]ethyl]-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
• InChI: InChI=1S/C23H23N5O3S/c29-32(30,20-11-10-17-6-4-5-9-19(17)16-20)24-14-15-31-22-13-12-21-25-26-23(28(21)27-22)18-7-2-1-3-8-18/h1-3,7-8,10-13,16,24H,4-6,9,14-15H2
• InChI Key: ONZZVLHKDNRDSK-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C=CC(=C2)S(=O)(=O)NCCOC3=NN4C(=NN=C4C5=CC=CC=C5)C=C3
• Molecular Formula: C23H23N5O3S
• Molecular Weight: 449.5 g/mol

Description

This compound is a complex organic molecule that contains several functional groups and rings, including a phenyl ring, a [1,2,4]triazolo[4,3-b]pyridazine ring, an oxyethyl group, and a tetrahydronaphthalene sulfonamide group. These groups are common in many pharmaceutical compounds and could potentially contribute to various biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its functional groups and rings. The [1,2,4]triazolo[4,3-b]pyridazine ring, in particular, is a heterocyclic compound that can form specific interactions with different target receptors.

Scientific Research Applications

Anticancer Activity

. . .

Antimicrobial Activity

. This makes it a potential candidate for the development of new antimicrobial drugs.

Analgesic and Anti-inflammatory Activity

. This suggests potential applications in pain management and treatment of inflammatory conditions.

Antioxidant Activity

. Antioxidants are crucial in protecting the body from damage by free radicals, and this property could be harnessed in the development of health supplements or drugs.

Antiviral Activity

. This suggests potential applications in the development of antiviral drugs.

Enzyme Inhibition

. .

Mechanism of Action

Target of Action

Compounds with similar structures, such as 1,2,4-triazolo derivatives, have been found to interact with a variety of enzymes and receptors . These interactions can lead to diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and enzyme inhibition .

Mode of Action

It is known that triazole compounds, due to their ability to form hydrogen bonds, can make specific interactions with different target receptors . This interaction can lead to changes in the function of these targets, resulting in the observed pharmacological effects.

Biochemical Pathways

It is known that triazole compounds can affect a variety of biochemical pathways due to their broad spectrum of pharmacological activities .

Pharmacokinetics

In silico pharmacokinetic studies have been summarized for similar compounds . These studies can provide insights into the bioavailability of the compound.

Result of Action

Similar compounds have been found to exhibit a range of pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and enzyme inhibition .

Future Directions

Future research could focus on synthesizing this compound and studying its biological activity. Given the biological activities of similar compounds, it could potentially be a candidate for drug development.